Cas no 1261855-45-1 (3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261855-45-1
• MF: C₂₀H₁₁F₆NO₄
• MW: 443.296066522598
• CID: 4987942
• Update Time: 2025-05-25

3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C20H11F6NO4/c21-19(22,23)30-13-5-1-11(2-6-13)15-9-27-10-16(17(15)18(28)29)12-3-7-14(8-4-12)31-20(24,25)26/h1-10H,(H,28,29)
• InChI Key： WUIOCPKACPSMSO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC=C(C2C=CC(=CC=2)OC(F)(F)F)C=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 554
• XLogP3: 6
• Topological Polar Surface Area: 68.6

Additional information on 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid

Professional Introduction to Compound with CAS No. 1261855-45-1 and Product Name: 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid

3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261855-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid core structure, which is a well-known scaffold in drug discovery. The presence of multiple substituents, particularly the trifluoromethoxy groups attached to the phenyl rings, imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biological applications.

The structural features of 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid make it an intriguing subject for research in multiple domains. The trifluoromethoxy moiety is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This modification not only influences the pharmacokinetic profile but also contributes to the compound's potential as an active pharmaceutical ingredient (API). The isonicotinic acid core, on the other hand, is structurally related to well-established drugs such as nicotinamide riboside (NR) and nicotinamide mononucleotide (NMN), which are widely studied for their roles in NAD+ biosynthesis and cellular health.

In recent years, there has been a surge in research focused on molecules that modulate NAD+ levels, as dysregulation of NAD+ has been implicated in various age-related diseases and metabolic disorders. 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid has been explored as a potential precursor or analog in the synthesis of novel NAD+-precursor compounds. Preliminary studies suggest that derivatives of this compound may exhibit enhanced bioavailability and improved efficacy in modulating NAD+ levels compared to existing analogs. This has opened up new avenues for therapeutic intervention in conditions such as neurodegenerative diseases, diabetes, and cardiovascular disorders.

The trifluoromethoxy substituents in 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid not only contribute to its structural complexity but also play a crucial role in its interaction with biological targets. The electron-withdrawing nature of the trifluoromethyl group enhances the lipophilicity of the molecule, facilitating better penetration across biological membranes. Additionally, the methoxy group introduces a polar region that can engage in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. These features make the compound a versatile tool for developing small-molecule inhibitors or activators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid with various biological targets. These studies have highlighted its potential as an antagonist or agonist for enzymes and receptors involved in metabolic pathways. For instance, computational studies have suggested that this compound may interact with enzymes involved in NAD+ metabolism, potentially leading to novel therapeutic strategies for metabolic disorders. Furthermore, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-activity relationship (SAR) studies.

The synthesis of 3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl rings efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule. These advancements have not only improved the yield and purity of the compound but also opened up new possibilities for its derivatization and application in drug discovery.

In conclusion,3,5-Bis(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261855-45-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, particularly the presence of multiple trifluoromethoxy groups and an isonicotinic acid core, make it an attractive candidate for further exploration in modulating NAD+ metabolism and other biological pathways. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing next-generation pharmaceuticals targeting age-related diseases and metabolic disorders.